Cas no 1248797-31-0 (2-(Prop-2-yn-1-yl)cyclopentan-1-ol)

• Product Name: 2-(Prop-2-yn-1-yl)cyclopentan-1-ol
• CAS No: 1248797-31-0
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 5045620
• PubChem ID: 12791812
• Update Time: 2025-06-08

2-(Prop-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)cyclopentan-1-ol
• 2-propargylcyclopentanol
• 2-(Prop-2-yn-1-yl)cyclopentan-1-ol

• Inchi： 1S/C8H12O/c1-2-4-7-5-3-6-8(7)9/h1,7-9H,3-6H2
• InChI Key： PWRQANNOJCCIKZ-UHFFFAOYSA-N
• SMILES： OC1CCCC1CC#C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(Prop-2-yn-1-yl)cyclopentan-1-ol

Recent Advances in the Study of 2-(Prop-2-yn-1-yl)cyclopentan-1-ol (CAS: 1248797-31-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Prop-2-yn-1-yl)cyclopentan-1-ol (CAS: 1248797-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of 2-(Prop-2-yn-1-yl)cyclopentan-1-ol as a building block in organic synthesis. Its cyclopentanol core, combined with a propargyl group, offers a reactive handle for further functionalization, making it a valuable intermediate in the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of complex heterocycles, which are often found in drugs targeting neurological disorders and inflammatory diseases. The propargyl group, in particular, has been utilized in click chemistry reactions, enabling the rapid assembly of diverse molecular libraries for high-throughput screening.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(Prop-2-yn-1-yl)cyclopentan-1-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential modulator of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. While the exact mechanism of action remains under investigation, molecular docking studies suggest that the compound may interact with the active site of COX-2, thereby reducing its catalytic activity. These findings have spurred further research into its potential as a lead compound for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

Another area of interest is the compound's potential application in targeted drug delivery systems. Recent work has explored the conjugation of 2-(Prop-2-yn-1-yl)cyclopentan-1-ol with nanoparticles and other carriers to enhance the bioavailability and specificity of therapeutic agents. For instance, researchers have reported the successful attachment of this compound to polyethylene glycol (PEG)-ylated liposomes, resulting in improved stability and targeted delivery to inflamed tissues. Such advancements could pave the way for more effective treatments for chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in the optimization of 2-(Prop-2-yn-1-yl)cyclopentan-1-ol for clinical use. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-(Prop-2-yn-1-yl)cyclopentan-1-ol (CAS: 1248797-31-0) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications—from synthetic chemistry to targeted drug delivery—underscore its potential to address unmet medical needs. Continued research and development will be crucial in unlocking its full therapeutic potential and advancing it toward clinical trials.